2-Ethoxy-4-nitro-benzonitrile

• IUPAC Name: 2-ethoxy-4-nitrobenzonitrile
• InChI: InChI=1S/C9H8N2O3/c1-2-14-9-5-8(11(12)13)4-3-7(9)6-10/h3-5H,2H2,1H3
• InChI Key: RWXNPKHTHFLAAN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)[N+](=O)[O-])C#N
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol

Description

2-Ethoxy-4-nitro-benzonitrile (2-ENB) is a nitro-aromatic compound synthesized from the reaction of ethyl nitrite and benzonitrile. 2-ENB is a versatile compound with many applications in a variety of scientific fields, including biochemistry and physiology.

Scientific Research Applications

C8H6N2O3\text{C}_8\text{H}_6\text{N}_2\text{O}_3C8​H6​N2​O3​

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Analytical Chemistry

The compound can serve as a reference standard or internal standard in analytical methods. Researchers use it for calibration, validation, and quantification.

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Synthesis routes and methods

Procedure details

To a solution of 2-hydroxy-4-nitrobenzonitrile (0.5 g, 3.04 mmol) in DMF (5 ml) is added potassium carbonate (0.631 g, 4.56 mmol) followed by bromoethane (0.238 ml, 3.19 mmol) and the reaction mixture is stirred at room temperature for 5 days. The solvent is removed in vacuo and the crude is partitioned between ethyl acetate (100 ml) and water (100 ml). The organic layer is separated, washed with water (2×100 ml), saturated sodium hydrogen carbonate solution (100 ml) and concentrated in vacuo to afford the titled compound as a pale yellow solid which is used crude in the next step.